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For Researchers, Scientists, and Drug Development Professionals

Introduction

Yellow iron oxide, a synthetically produced inorganic pigment, is a compound of significant
interest across various scientific disciplines, including materials science, pharmaceuticals, and
industrial chemistry. Its chemical stability, non-toxic nature, and distinct coloration make it a
valuable component in a wide range of applications. This technical guide provides an in-depth
overview of the chemical formula, composition, and key physicochemical properties of yellow
iron oxide, supplemented with detailed experimental protocols and visualizations to support
research and development activities.

Chemical Formula and Composition

Yellow iron oxide is a hydrated form of ferric oxide, with the primary chemical component being
iron(lll) oxide-hydroxide.[1] Its chemical formula is most accurately represented as FeO(OH) or
a-FeOOH.[2] This alpha-polymorph is crystallographically identical to the mineral goethite.[2]

The composition of synthetic yellow iron oxide is characterized by a high degree of purity. While
the core of the material is hydrated ferric oxide, commercial grades may contain minimal
amounts of other elements. A typical compositional breakdown is provided in the table below.

Physicochemical Properties
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The utility of yellow iron oxide is defined by its distinct physical and chemical characteristics.
These properties are summarized in the following table for easy reference and comparison.

Property Value

Chemical Formula FeO(OH) / a-FeOOH / Fe203-H20[1]
Molecular Weight 177.7 g/mol [1]

Appearance Fine yellow powder[1]

Color Index Pigment Yellow 42 (Cl 77492)[1]
Density 4.1 g/lcm3[1]

Specific Gravity 3.3-4.3[2]

Mohs Hardness 5.0 - 5.5[2]

pH 3.5-7.0 (in a 10% aqueous slurry)[3]

Heat Stabilit Stable up to ~180-200°C; dehydrates to red iron
eat Stabili
Y oxide (Fez0s) at higher temperatures.[4]

Solubility Insoluble in water; soluble in strong acids.[1]
UV Resistance Excellent[1]
Chemical Resistance Resistant to alkalis and weak acids.[4]

Crystal Structure of Goethite (a-FeOOH)

The primary component of yellow iron oxide, goethite, possesses an orthorombic crystal
system.[2] The structure consists of iron (Fe3*) ions in octahedral coordination with oxygen
(O2) and hydroxide (OH™) ions. These octahedra form double chains that run parallel to the c-
axis, creating a robust and stable crystalline framework.
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Goethite Crystal Structure
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Experimental Protocols
Synthesis of Yellow Iron Oxide via the Penniman-Zoph
Process

The Penniman-Zoph process is a widely used industrial method for the production of yellow
iron oxide. It involves the controlled oxidation of iron in the presence of seed crystals.

Materials:

Iron(ll) sulfate (FeSOa)

Sodium hydroxide (NaOH)

Metallic iron (scrap iron)

Goethite (a-FeOOH) seed crystals

Procedure:

o Seed Crystal Preparation:

o Prepare a solution of iron(ll) sulfate.

o Add a solution of sodium hydroxide to precipitate ferrous hydroxide (Fe(OH)z2).

o Introduce air or another oxidizing agent to oxidize the Fe(OH)2 to form fine goethite seed

crystals.
o Pigment Growth:

o Introduce the goethite seed crystals into a reactor containing a solution of iron(ll) sulfate
and metallic iron.

o Continuously aerate the mixture. The metallic iron dissolves to replenish the Fe2* ions in
the solution, which are then oxidized to Fe3* and precipitate as a-FeOOH onto the seed

crystals.
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o The reaction is typically carried out in separate vessels for gassing with air and dissolving
the metallic iron to control the process.[5]

e Product Recovery:

o Once the desired patrticle size and color are achieved, the suspension is filtered.

o The collected yellow iron oxide pigment is washed thoroughly with water to remove
soluble salts.

o The final product is dried and milled to the desired particle size.
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Penniman-Zoph Process Workflow
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Characterization by X-Ray Diffraction (XRD)

Objective: To confirm the crystalline phase and determine the crystallite size of the synthesized
yellow iron oxide.

Instrumentation:
o X-ray diffractometer with Cu Ka radiation (A = 1.5418 A).
Procedure:

o Sample Preparation: A small amount of the dried yellow iron oxide powder is placed on a
sample holder and flattened to create a smooth surface.

o Data Collection: The sample is scanned over a 26 range, typically from 20° to 80°, with a
step size and scan speed optimized for good resolution.

o Data Analysis:

o The resulting diffraction pattern is compared to standard diffraction patterns (e.g., from the
JCPDS database) to identify the crystalline phase as goethite (a-FeOOH).

o The crystallite size can be estimated from the broadening of the diffraction peaks using the
Scherrer equation.

Characterization by Transmission Electron Microscopy
(TEM)

Objective: To visualize the morphology and particle size of the yellow iron oxide nanoparticles.
Instrumentation:

e Transmission Electron Microscope.

Procedure:

e Sample Preparation:
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o Adilute suspension of the yellow iron oxide nanoparticles is prepared in a suitable solvent
(e.g., ethanol) and sonicated to ensure good dispersion.

o Adrop of the suspension is placed onto a carbon-coated copper grid and allowed to dry.
e Imaging:
o The prepared grid is loaded into the TEM.

o Images are captured at various magnifications to observe the particle shape (typically
acicular or needle-like for goethite) and size distribution.

o High-resolution TEM (HRTEM) can be used to visualize the crystal lattice fringes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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